Cas no 896298-39-8 (N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide)

N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide is a fluorinated benzothiazole derivative with a methanesulfonyl-substituted benzamide moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis, leveraging its unique structural features for targeted applications. The fluorine atom enhances metabolic stability and bioavailability, while the methanesulfonyl group may contribute to improved binding affinity in receptor interactions. Its benzothiazole core is known for diverse biological activity, making it a valuable scaffold in medicinal chemistry research. The compound's well-defined molecular structure allows for precise modifications, supporting its use in the development of novel bioactive molecules. Suitable for controlled reactions under optimized conditions.

N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide structure

896298-39-8 structure

Product Name:N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

CAS No:896298-39-8

MF:C₁₅H₁₁FN₂O₃S₂

MW:350.387844324112

CID:6401733

PubChem ID:7267143

Update Time:2025-06-09

N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

- N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide
- N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
- N-(4-fluorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide
- CCG-317896
- 896298-39-8
- AKOS024660180
- F2557-0249
- Benzamide, N-(4-fluoro-2-benzothiazolyl)-3-(methylsulfonyl)-
- Inchi： 1S/C15H11FN2O3S2/c1-23(20,21)10-5-2-4-9(8-10)14(19)18-15-17-13-11(16)6-3-7-12(13)22-15/h2-8H,1H3,(H,17,18,19)
- InChI Key： GGOCGRBBVWRDIS-UHFFFAOYSA-N
- SMILES： C(NC1=NC2=C(F)C=CC=C2S1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Computed Properties

Exact Mass: 350.01951273g/mol
Monoisotopic Mass: 350.01951273g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 551
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 113Å²

Experimental Properties

Density: 1.516±0.06 g/cm3(Predicted)
pka: 7.83±0.70(Predicted)

N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2557-0249-2μmol	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2557-0249-5μmol	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2557-0249-10μmol	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2557-0249-20μmol	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2557-0249-1mg	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2557-0249-2mg	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2557-0249-3mg	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2557-0249-4mg	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2557-0249-5mg	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2557-0249-10mg	N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide	896298-39-8	90%+	10mg	$79.0	2023-05-16

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Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide

Comprehensive Overview of N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 896298-39-8)

N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide (CAS No. 896298-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzothiazole and methanesulfonyl functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a 4-fluoro substitution, enhances its reactivity and binding affinity, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated benzothiazole derivatives has surged due to their versatility in medicinal chemistry. N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide is no exception, with studies highlighting its role as a key intermediate in synthesizing compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methanesulfonyl group further contributes to its stability and solubility, critical factors in drug formulation.

The compound's CAS No. 896298-39-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Researchers often inquire about its synthesis methods, spectroscopic data, and biological activity, underscoring its multidisciplinary appeal. Additionally, its potential applications in agrochemicals, such as pesticide development, have sparked interest among environmental scientists seeking sustainable alternatives.

From a technical perspective, N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide demonstrates remarkable thermal stability and compatibility with various solvents, making it suitable for diverse experimental conditions. Its X-ray crystallography data and NMR spectra are well-documented, aiding in structural elucidation and quality control. These properties align with the growing trend of precision chemistry, where molecular design is optimized for specific applications.

As the scientific community continues to explore fluorinated heterocycles, compounds like N-(4-fluoro-1,3-benzothiazol-2-yl)-3-methanesulfonylbenzamide are poised to play a pivotal role. Their ability to modulate biological pathways and interact with enzymes positions them as valuable tools in targeted therapy and diagnostic imaging. Future research may uncover even broader applications, solidifying its status as a cornerstone in modern chemical innovation.